Cas no 51996-59-9 (Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-,calcium salt (2:1))

• Product Name: Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-,calcium salt (2:1)
• CAS No: 51996-59-9
• MF: C₂₆H₃₂CaN₆O₈S₂
• MW: 660.775682449341
• CID: 369216
• PubChem ID: 21117887
• Update Time: 2025-04-19

Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-,calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]-,calcium salt (2:1)
• calcium [(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulphonate
• calcium,[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)methylamino]methanesulfonate
• Calcium ((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino)methanesulphonate
• calcium bis({[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)methyl]amino}methanesulfonate)
• UNII-T2GJX42UMD
• Calcium[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonate
• 51996-59-9
• calcium ((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)amino)methanesulfonate
• NS00089679
• T2GJX42UMD
• Metamizole calcium
• METHANESULFONIC ACID, 1-((2,3-DIHYDRO-1,5-DIMETHYL-3-OXO-2-PHENYL-1H-PYRAZOL-4-YL)METHYLAMINO)-, CALCIUM SALT (2:1)
• (N-Antipyrinyl-N-methylamino)methanesulphonic acid calcium salt
• Q27289576
• METAMIZOLE CALCIUM [WHO-DD]
• EINECS 257-592-0
• METHANESULFONIC ACID, ((2,3-DIHYDRO-1,5-DIMETHYL-3-OXO-2-PHENYL-1H-PYRAZOL-4-YL)METHYLAMINO)-, CALCIUM SALT

• Inchi： 1S/2C13H17N3O4S.Ca/c2*1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h2*4-8H,9H2,1-3H3,(H,18,19,20);/q;;+2/p-2
• InChI Key： XKZGUGAVQVMMAD-UHFFFAOYSA-L
• SMILES： [Ca+2].S(CN(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)(=O)[O-].S(CN(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 660.13516
• Monoisotopic Mass: 660.1348952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 185.56